Cas no 2218-85-1 (Benzoic acid, 2-(4-hydroxy-3-methoxybenzoyl)-)

• Product name: Benzoic acid, 2-(4-hydroxy-3-methoxybenzoyl)-
• CAS No: 2218-85-1
• MF: C₁₅H₁₂O₅
• MW: 272.253
• CID: 2836398
• PubChem ID: 10564083

Benzoic acid, 2-(4-hydroxy-3-methoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• DTXSID90441842
• 2218-85-1
• Benzoic acid, 2-(4-hydroxy-3-methoxybenzoyl)-
• benzoic acid,2-(4-hydroxy-3-methoxybenzoyl)-

• Inchi： InChI=1S/C15H12O5/c1-20-13-8-9(6-7-12(13)16)14(17)10-4-2-3-5-11(10)15(18)19/h2-8,16H,1H3,(H,18,19)
• InChI Key： KHYUJHBWZIENQP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 272.06847348Da
• Monoisotopic Mass: 272.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.8Ų